Cas no 91198-40-2 (Methanone, (3,4-dimethylphenyl)(4-methyl-3-nitrophenyl)-)
91198-40-2 structure
Product Name:Methanone, (3,4-dimethylphenyl)(4-methyl-3-nitrophenyl)-
CAS No:91198-40-2
MF:C16H15NO3
MW:269.295204401016
CID:749377
PubChem ID:797688
Update Time:2025-04-19
Methanone, (3,4-dimethylphenyl)(4-methyl-3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (3,4-dimethylphenyl)(4-methyl-3-nitrophenyl)-
- (3,4-dimethylphenyl)-(4-methyl-3-nitrophenyl)methanone
- (3,4-DIMETHYLPHENYL)(4-METHYL-3-NITROPHENYL)METHANONE
- 91198-40-2
- AKOS025127631
- DTXSID20355367
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- Inchi: 1S/C16H15NO3/c1-10-4-6-13(8-12(10)3)16(18)14-7-5-11(2)15(9-14)17(19)20/h4-9H,1-3H3
- InChI Key: MKNVJNLBMVPTNJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=C(C=1)[N+](=O)[O-])C1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 269.10519334g/mol
- Monoisotopic Mass: 269.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 62.9Ų
Methanone, (3,4-dimethylphenyl)(4-methyl-3-nitrophenyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
91198-40-2 (Methanone, (3,4-dimethylphenyl)(4-methyl-3-nitrophenyl)-) Related Products
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